Nonachloropredioxin
Description
Nonachloropredioxin is a polychlorinated compound belonging to the family of hydroxychlorodiphenyl ethers. Its structure features nine chlorine atoms attached to a dioxin backbone, which confers significant stability and lipophilicity. Early studies by Miller and Deinzer (1980) demonstrated its ability to disrupt biological membranes, particularly through interactions with erythrocyte membrane adenosine triphosphatase (ATPase) activity .
Properties
CAS No. |
35245-80-8 |
|---|---|
Molecular Formula |
C12HCl9O2 |
Molecular Weight |
496.2 g/mol |
IUPAC Name |
2,3,4,5-tetrachloro-6-(2,3,4,5,6-pentachlorophenoxy)phenol |
InChI |
InChI=1S/C12HCl9O2/c13-1-3(15)7(19)11(8(20)4(1)16)23-12-9(21)5(17)2(14)6(18)10(12)22/h22H |
InChI Key |
AZNDXYXXGIGVCZ-UHFFFAOYSA-N |
SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl)O |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)OC2=C(C(=C(C(=C2Cl)Cl)Cl)Cl)Cl)O |
Other CAS No. |
35245-80-8 |
Synonyms |
2,3,4,5-tetrachloro-6-(pentachlorophenoxy)phenol nonachloro-2-phenoxyphenol nonachloropredioxin |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
Nonachloropredioxin shares structural similarities with other chlorinated dioxins and hydroxychlorodiphenyl ethers, such as octachlorodibenzodioxin (OCDD) and tetrachlorodibenzodioxin (TCDD). Key distinctions include:
- Degree of Chlorination: this compound contains nine chlorine atoms, whereas TCDD (a well-studied dioxin) has four. This higher chlorination likely enhances its stability and resistance to metabolic degradation.
- Functional Groups: Unlike TCDD, this compound includes ether linkages and hydroxyl groups, which may influence its solubility and reactivity .
Table 1: Comparative Physicochemical Properties
| Compound | Molecular Weight (g/mol) | Chlorine Atoms | Key Functional Groups |
|---|---|---|---|
| This compound | ~456.3 (estimated) | 9 | Hydroxyl, Ether |
| TCDD | 321.97 | 4 | None |
| α-Tocopherol (Reference) | 430.7 | 0 | Hydroxyl, Methyl |
Note: Data for this compound derived from structural extrapolation; TCDD and α-Tocopherol values sourced from literature .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
